Cas no 20630-50-6 (4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride)
20630-50-6 structure
Product Name:4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
CAS No:20630-50-6
MF:C9H14Cl3N3O
MW:286.585958957672
CID:910158
PubChem ID:209861
Update Time:2025-04-19
4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride Chemical and Physical Properties
Names and Identifiers
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- 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
- 4,5-dichloro-2-[3-(dimethylamino)propyl]pyridazin-3-one,hydrochloride
- DTXSID10174660
- 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydrochloride
- 20630-50-6
- 3(2H)-Pyridazinone, 4,5-dichloro-2-(3-(dimethylamino)propyl)-, monohydrochloride
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- Inchi: 1S/C9H13Cl2N3O.ClH/c1-13(2)4-3-5-14-9(15)8(11)7(10)6-12-14;/h6H,3-5H2,1-2H3;1H
- InChI Key: MBRYWQFRADYYGD-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NN(C1=O)CCCN(C)C)Cl.Cl
Computed Properties
- Exact Mass: 285.02052
- Monoisotopic Mass: 285.020245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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